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Compound of Interest

Compound Name: Bis(2-formylphenyl) Ether

Cat. No.: B1268485 Get Quote

Essential Safety and Handling Guide for Bis(2-
formylphenyl) Ether
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of Bis(2-formylphenyl) Ether (CAS: 49590-51-4),

also known as 2,2'-Diformyldiphenyl Ether or 2,2'-Oxydibenzaldehyde.

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for Bis(2-formylphenyl) Ether to ensure the safety of laboratory

personnel and compliance with regulatory standards.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Bis(2-formylphenyl) Ether is classified as harmful if swallowed.[1] Due to its chemical

structure as an aromatic aldehyde and an ether, it should be handled with caution, assuming it

may also cause skin and eye irritation. Ethers are also known to potentially form explosive

peroxides over time.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed[1]

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended PPE

Eye and Face Protection
Chemical safety goggles and a face shield are

required.[1]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber)

must be worn. Inspect gloves for integrity before

each use and dispose of them properly after

handling.[1]

Skin and Body Protection
A lab coat or chemical-resistant apron should be

worn. Ensure full skin coverage.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

II. Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is critical to minimize exposure and ensure

safe handling of Bis(2-formylphenyl) Ether.

1. Engineering Controls:

All handling of Bis(2-formylphenyl) Ether should be conducted in a certified chemical fume
hood to minimize inhalation of vapors or dust.
An eyewash station and safety shower must be readily accessible in the immediate work
area.

2. Handling Procedure:

Before use, read the Safety Data Sheet (SDS) thoroughly.[1]
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Wear all required PPE as detailed in the table above.
Avoid contact with skin, eyes, and clothing.[1]
Avoid inhalation of vapor, mist, or dust.[1]
Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area, preferably under a nitrogen atmosphere.[1]
Keep away from sources of ignition as a precautionary measure.[1]
Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1]
Wash hands thoroughly with soap and water after handling.[1]

3. Emergency Procedures:

If Swallowed: Immediately call a POISON CENTER or physician. Do not induce vomiting.[1]
Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap
and water.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.
Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using
an inert absorbent material. Collect the absorbed material into a sealed container for proper
disposal.

III. Disposal Plan
Proper disposal of Bis(2-formylphenyl) Ether and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of unused or waste Bis(2-formylphenyl) Ether as hazardous chemical waste.
All disposals must be in accordance with local, regional, and national regulations.[1]
Do not dispose of this chemical down the drain.

2. Contaminated Material Disposal:

All materials that have come into contact with Bis(2-formylphenyl) Ether, including gloves,
absorbent pads, and empty containers, should be treated as hazardous waste.
Place all contaminated materials in a clearly labeled, sealed, and appropriate hazardous
waste container.
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Experimental Workflow for Safe Handling

Workflow for Safe Handling of Bis(2-formylphenyl) Ether
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Bis(2-formylphenyl) Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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